Cas no 1804512-01-3 (2,5-Dibromo-3,4-difluorobenzyl chloride)

• Product Name: 2,5-Dibromo-3,4-difluorobenzyl chloride
• CAS No: 1804512-01-3
• MF: C₇H₃Br₂ClF₂
• MW: 320.356526613235
• CID: 4981570
• Update Time: 2025-10-29

2,5-Dibromo-3,4-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3,4-difluorobenzyl chloride

• Inchi： 1S/C7H3Br2ClF2/c8-4-1-3(2-10)5(9)7(12)6(4)11/h1H,2H2
• InChI Key： VYXGYQJHCMUZIM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1CCl)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2,5-Dibromo-3,4-difluorobenzyl chloride

2,5-Dibromo-3,4-difluorobenzyl Chloride: A Comprehensive Overview

2,5-Dibromo-3,4-difluorobenzyl chloride is a highly specialized organic compound with the CAS number 1804512-01-3. This compound is notable for its unique chemical structure, which features a benzyl group substituted with bromine and fluorine atoms at specific positions. The presence of these halogen atoms imparts distinct chemical properties, making it a valuable material in various industrial and research applications.

The molecular structure of 2,5-dibromo-3,4-difluorobenzyl chloride consists of a benzene ring with bromine atoms at positions 2 and 5, and fluorine atoms at positions 3 and 4. The benzyl chloride group further enhances its reactivity, particularly in nucleophilic substitution reactions. This compound is often utilized as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2,5-dibromo-3,4-difluorobenzyl chloride in the development of advanced materials. Researchers have explored its potential in creating novel polymers and surfactants due to its unique electronic properties. Additionally, the compound has shown promise in catalytic applications, where its ability to stabilize transition states can significantly enhance reaction efficiency.

The synthesis of 2,5-dibromo-3,4-difluorobenzyl chloride typically involves a multi-step process that includes bromination and fluorination reactions. These steps are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the production process, making it more cost-effective and environmentally friendly.

In terms of applications, 2,5-dibromo-3,4-difluorobenzyl chloride is widely used in the pharmaceutical industry as an intermediate for synthesizing bioactive compounds. Its ability to undergo various transformations makes it a versatile building block for drug discovery programs. Moreover, this compound has found applications in agrochemicals, where it serves as a precursor for herbicides and insecticides with improved efficacy.

From an environmental perspective, the handling and disposal of 2,5-dibromo-3,4-difluorobenzyl chloride require careful consideration due to its chemical reactivity. Researchers have developed innovative methods to minimize waste generation during its synthesis and application processes. These efforts align with global sustainability goals and contribute to reducing the environmental footprint of chemical manufacturing.

In conclusion, 2,5-dibromo-3,4-difluorobenzyl chloride stands as a testament to the ingenuity of modern chemistry. Its unique properties and wide-ranging applications underscore its significance in both academic research and industrial settings. As scientific understanding continues to evolve, this compound is expected to play an even greater role in shaping the future of materials science and pharmaceutical development.